Cas no 93962-72-2 (1,4-Diazoniabicyclo(2.2.2)octane bis(toluene-p-sulphonate))

1,4-Diazoniabicyclo(2.2.2)octane bis(toluene-p-sulphonate) structure
93962-72-2 structure
Product Name:1,4-Diazoniabicyclo(2.2.2)octane bis(toluene-p-sulphonate)
CAS No:93962-72-2
MF:C20H28N2O6S2
MW:456.57612323761
CID:809592
Update Time:2024-02-01

1,4-Diazoniabicyclo(2.2.2)octane bis(toluene-p-sulphonate) Chemical and Physical Properties

Names and Identifiers

    • 1,4-Diazoniabicyclo(2.2.2)octane bis(toluene-p-sulphonate)
    • 1,4-diazoniabicyclo[2.2.2]octane bis(toluene-p-sulphonate)
    • 1,4-diazoniabicyclo[2.2.2]octane,4-methylbenzenesulfonate
    • Inchi: 1S/2C7H8O3S.C6H12N2/c2*1-6-2-4-7(5-3-6)11(8,9)10;1-2-8-5-3-7(1)4-6-8/h2*2-5H,1H3,(H,8,9,10);1-6H2
    • InChI Key: NUKKGWZEIYATPX-UHFFFAOYSA-N
    • SMILES: [NH+]12CC[NH+](CC1)CC2.C1(C)=CC=C(S([O-])(=O)=O)C=C1.C1(C)=CC=C(S([O-])(=O)=O)C=C1

Computed Properties

  • Exact Mass: 456.139
  • Monoisotopic Mass: 456.139
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 0
  • Complexity: 255
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 140A^2

Experimental Properties

  • Boiling Point: 687.1°Cat760mmHg
  • Flash Point: 369.4°C
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